Cas no 863248-21-9 (4-Ethylsulfinylphenylboronic acid)

• Product Name: 4-Ethylsulfinylphenylboronic acid
• CAS No: 863248-21-9
• Molecular Formula: C₈H₁₁BO₃S
• Molecular Weight: 198.04714
• MDL: MFCD03092934
• CID: 720222
• PubChem ID: 44754747

4-Ethylsulfinylphenylboronic acid Properties

Names and Identifiers

• (4-(Ethylsulfinyl)phenyl)boronic acid
• (4-ethylsulfinylphenyl)boronic acid
• 4-Ethylsulfinylphenylboronic acid
• Boronic acid,B-[4-(ethylsulfinyl)phenyl]-
• SCHEMBL1676820
• (4-(Ethylsulfinyl)phenyl)boronicacid
• [4-(ETHANESULFINYL)PHENYL]BORONIC ACID
• 2-tert-Butoxycarbonylamino-4,5-dimethoxybenzoicacid
• FT-0690556
• AB13174
• AKOS006279145
• BS-24114
• 4-ethylsulfinyl phenyl boronic acid
• DTXSID50660496
• FBDFYDUHWXNXMJ-UHFFFAOYSA-N
• CS-0176055
• C8H11BO3S
• A841608
• 4-ethylsulfinylphenylboronic acid, AldrichCPR
• F73454
• 863248-21-9
• (4-ethylsulfinylphenyl)boronic acid;(4-(Ethylsulfinyl)phenyl)boronic acid
• MFCD03092934
• 4-(ETHANESULFINYL)PHENYLBORONIC ACID

• MDL： MFCD03092934
• InChIKey： FBDFYDUHWXNXMJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H11BO3S/c1-2-13(12)8-5-3-7(4-6-8)9(10)11/h3-6,10-11H,2H2,1H3
• SMILES： CCS(=O)C1=CC=C(C=C1)B(O)O

Computed Properties

• Exact Mass: 198.05200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 198.052
• Heavy Atom Count: 13
• Complexity: 178
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 76.7A^2

Experimental Properties

• LogP: 0.35960
• PSA: 76.74000

4-Ethylsulfinylphenylboronic acid Security Information

• Safety Instruction： 26-39
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases： 41

4-Ethylsulfinylphenylboronic acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenyl sulfoxides